4-(4-Methylbenzoyl)isoquinoline

• IUPAC Name: isoquinolin-4-yl-(4-methylphenyl)methanone
• InChI: InChI=1S/C17H13NO/c1-12-6-8-13(9-7-12)17(19)16-11-18-10-14-4-2-3-5-15(14)16/h2-11H,1H3
• InChI Key: KHKBAUCLCAPHQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C2=CN=CC3=CC=CC=C32
• Molecular Formula: C17H13NO
• Molecular Weight: 247.29 g/mol

Description

4-(4-Methylbenzoyl)isoquinoline is an organic compound with the molecular formula C17H13NO. It has a molecular weight of 247.3. The compound is also known by its IUPAC name 4-isoquinolinyl (4-methylphenyl)methanone.

Molecular Structure Analysis

The InChI code for 4-(4-Methylbenzoyl)isoquinoline is 1S/C17H13NO/c1-12-6-8-13(9-7-12)17(19)16-11-18-10-14-4-2-3-5-15(14)16/h2-11H,1H3. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

4-(4-Methylbenzoyl)isoquinoline has a predicted boiling point of 448.0±20.0 °C and a predicted density of 1.171±0.06 g/cm3. Its pKa is predicted to be 3.02±0.10.

Scientific Research Applications

Isoquinoline and Its Derivatives

• Scientific Field : Organic and Pharmaceutical Chemistry.
• Summary of Application : Isoquinolines are an important class of natural alkaloids that demonstrate a wide range of biological activities. They are considered as important components of many biologically active products due to diverse structures and use as components of anti-cancer, anti-malarial and some other drugs.
• Methods of Application or Experimental Procedures : The development of new methods for efficient synthesis of isoquinoline and its derivatives has attracted considerable attention of chemists and pharmacologists over recent years. Various methods have been proposed and implemented via semi-synthesis or total synthesis.
• Results or Outcomes : The synthesis of isoquinoline derivatives is a hot topic in organic and medicinal chemistry that needs development of new strategies. These compounds have shown promising results in the field of medicinal chemistry, particularly in the development of anti-cancer and anti-malarial drugs.

Quinoline and Its Derivatives

• Scientific Field : Medicinal Chemistry.
• Summary of Application : Quinoline, which consists of benzene fused with N-heterocyclic pyridine, has received considerable attention as a core template in drug design because of its broad spectrum of bioactivity.
• Methods of Application or Experimental Procedures : Numerous derivatives of the bioactive quinolines have been harnessed via expeditious synthetic approaches.
• Results or Outcomes : Quinoline is an indisputable pharmacophore due to its tremendous benefits in medicinal chemistry research and other valuable areas of human endeavour. The recent in vivo and in vitro screening reported by scientists may pave the way for novel drug development.

Microwave Irradiation for the Synthesis of Quinoline Scaffolds

• Scientific Field : Organic Chemistry.
• Summary of Application : This method provides a detailed overview of the microwave-assisted synthesis of quinoline and its derivatives. It’s a green pathway for the synthesis of quinoline derivatives, proven to be significantly more effective than traditional methods.
• Methods of Application or Experimental Procedures : Essential microwave irradiation synthesis methods for quinoline and its derivatives are pollution-free, energy-efficient, less time-consuming, solid supported, one pot reaction, solvent free reaction condition, ultrasound promoted synthesis, photocatalytic synthesis (UV radiations) and ionic liquids.
• Results or Outcomes : These techniques can be implemented in industries to increase atom economy. Quinoline and its derivatives are frequently used in the pharmaceutical industry.

Microwave Irradiation for the Synthesis of Quinoline Scaffolds

• Scientific Field : Organic Chemistry.
• Summary of Application : This method provides a detailed overview of the microwave-assisted synthesis of quinoline and its derivatives. It’s a green pathway for the synthesis of quinoline derivatives, proven to be significantly more effective than traditional methods.
• Methods of Application or Experimental Procedures : Essential microwave irradiation synthesis methods for quinoline and its derivatives are pollution-free, energy-efficient, less time-consuming, solid supported, one pot reaction, solvent free reaction condition, ultrasound promoted synthesis, photocatalytic synthesis (UV radiations) and ionic liquids.
• Results or Outcomes : These techniques can be implemented in industries to increase atom economy. Quinoline and its derivatives are frequently used in the pharmaceutical industry.